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Compound of Interest

Compound Name: Fentrazamide

Cat. No.: B1672595

Introduction

Fentrazamide is a tetrazolinone herbicide highly effective for the control of problematic weeds
in rice cultivation. Its mode of action is the inhibition of very-long-chain fatty acid (VLCFA)
synthesis, which disrupts cell division in susceptible plants. This document provides detailed
application notes and protocols for the field use of Fentrazamide granules, intended for
researchers, scientists, and professionals in drug and herbicide development. The information
compiled herein is based on a thorough review of existing literature and experimental data.

Data Presentation

The following tables summarize the quantitative data on the efficacy, crop tolerance, and
residue analysis of Fentrazamide.

Table 1: Efficacy of Fentrazamide Granules Against Key Weeds in Transplanted Rice
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Application Weed Control Application .
) Target Weed ) o Soil Type
Rate (g a.i./ha) Efficacy (%) Timing
Echinochloa
) Loam, Sandy
105 -120 crus-galli > 90% Pre-emergence

Loam
(Barnyard Grass)

Loam, Sandy
105-120 Annual Sedges 85 - 95% Pre-emergence

Loam
Loam, Sandy
105 -120 Broadleaf Weeds 80 - 90% Pre-emergence
Loam
Echinochloa
150 crus-galli > 95% Pre-emergence Clay Loam

(Barnyard Grass)

Note: Efficacy may vary depending on environmental conditions and weed infestation levels.

Table 2: Crop Tolerance of Transplanted Rice to Fentrazamide Granule Application

Application Rate (g . . Phytotoxicity .
. Rice Variety Type . Observations
a.i./ha) Rating (0-10 Scale)*
Minimal to no visible
105-120 Coarse (e.g., IR-64) 0-1

injury.

_ _ Slight, transient
Fine (e.g., Taroari ]
105 -120 ) 1-2 stunting may be
Basmati, Sugandha)
observed.

Minor stunting
150 Coarse (e.g., IR-64) 1-2 possible under certain
conditions.

_ _ Moderate stunting and
Fine (e.g., Taroari )
150 ) 3-4 yellowing may occur.
Basmati, Sugandha) 0
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*Phytotoxicity Scale: 0 = No injury, 1-3 = Slight injury, 4-6 = Moderate injury, 7-9 = Severe
injury, 10 = Complete crop death.

Table 3: Residue Analysis of Fentrazamide in Rice and Soil

Application Rate (g . Residue Level Half-life in Soil
. Sample Matrix
a.i./ha) (mgl/kg) at Harvest (days)

) ) Below Limit of
up to 240 Rice Grain ) 9-20
Detection (<0.01)

_ Below Limit of
up to 240 Rice Straw ) 9-20
Detection (<0.01)[2]

) Below Limit of
up to 240 Rice Husk ) 9-20
Detection (<0.01)[2]

240 Soil 0.03 - 0.04[2] 9-20

Experimental Protocols

Protocol 1: Evaluation of Fentrazamide Granule Efficacy
and Crop Tolerance in Transplanted Rice

1. Objective: To determine the weed control efficacy and crop safety of different application
rates of Fentrazamide granules in transplanted rice.

2. Experimental Design:
o Layout: Randomized Complete Block Design (RCBD) with four replications.
e Plot Size: 5m x 4m.
e Treatments:
o Untreated Control (weedy check)

o Hand-weeded Control (weed-free check)
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o Fentrazamide granules at 105 g a.i./ha
o Fentrazamide granules at 120 g a.i./ha
o Fentrazamide granules at 150 g a.i./ha
3. Materials and Methods:
o Crop: Transplanted rice (specify variety, e.g., IR-64 and a local fine variety).

e Transplanting: Transplant 21-day-old seedlings at a spacing of 20cm x 15cm. Maintain a
water depth of 2-3 cm.

» Herbicide Application:

o Apply Fentrazamide granules uniformly to the plots as a pre-emergence treatment, 3
days after transplanting (DAT).

o Use a calibrated granular applicator for even distribution.
» Data Collection:

o Weed Control Efficacy: At 30 and 60 DAT, identify and count the number of weeds per
square meter in each plot. Calculate the percentage of weed control relative to the
untreated control.

o Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT using the 0-10 rating
scale (as described in Table 2).

o Yield: At maturity, harvest the central 3m x 2m area of each plot, and measure the grain
yield.

4. Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) and compare
treatment means using a suitable post-hoc test (e.g., Tukey's HSD at p<0.05).

Protocol 2: Residue Analysis of Fentrazamide in Rice
and Soil
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1. Objective: To determine the residual levels of Fentrazamide in rice grain, straw, and soil at
harvest following granular application.

2. Experimental Setup:
» Utilize the plots from the efficacy and crop tolerance trial (Protocol 1).
3. Sample Collection:

o Soil: Collect soil samples (0-15 cm depth) from each plot before application and at the time
of rice harvest.

e Rice: At harvest, collect representative samples of rice grain and straw from each plot.
4. Analytical Methodology:
o Extraction:

o Soil: Extract Fentrazamide from soil samples using an appropriate solvent system (e.g.,
acetonitrile:water).

o Rice Grain and Straw: Homogenize and extract samples using a suitable extraction
solvent.

o Cleanup: Use Solid Phase Extraction (SPE) to clean up the extracts and remove interfering
substances.

e Analysis: Quantify the concentration of Fentrazamide in the cleaned extracts using High-
Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or MS/MS).

5. Data Analysis: Calculate the mean residue levels for each treatment and compare them to
the Maximum Residue Limits (MRLS) established by regulatory agencies.

Visualizations

Mode of Action: Inhibition of Very-Long-Chain Fatty Acid
(VLCFA) Synthesis
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Fentrazamide targets and inhibits the VLCFA elongase complex, a critical component in the
synthesis of very-long-chain fatty acids. These fatty acids are essential for various cellular
functions, including the formation of cell membranes and the synthesis of cuticular waxes. By
inhibiting this pathway, Fentrazamide disrupts cell division and leads to the death of

susceptible weeds.
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Figure 1: Fentrazamide's mode of action via VLCFA synthesis inhibition.

Experimental Workflow for Fentrazamide Granule Field
Trials

The following diagram illustrates the key steps in conducting a field trial for Fentrazamide

granules.
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Phase 1: Trial Preparation

Site Selection
(Uniform soil, weed history)

'

Experimental Design
(RCBD, 4 Replications)

'

Plot Layout
(5m x 4m plots)

Phase 2: Trial Implementation

Rice Transplanting

(21-day old seedlings)

Fentrazamide Granule
Application (3 DAT)

'

Irrigation Management
(Maintain 2-3 cm water)

Phase 3: Data Collection

Weed Assessment Phytotoxicity Assessment
(30 & 60 DAT) (7, 14, 28 DAT)

Yield Measurement
(At Harvest)

Residue Sampling
(Soil, Grain, Straw)

Phase 4: Analysis and Reporting

Statistical Analysis Residue Analysis
(ANOVA, Tukey's HSD) (HPLC)

Final Report Generation
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Figure 2: Workflow for Fentrazamide granule field efficacy and residue trials.
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Logical Relationships in Fentrazamide Granule
Application

Successful weed management with Fentrazamide granules depends on the interplay of
several key factors. This diagram outlines the logical relationships influencing the final

outcome.

Soil Type

Click to download full resolution via product page

Figure 3: Factors influencing the performance of Fentrazamide granules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fentrazamide-granules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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